N-(2-(5-acetylthiophen-2-yl)ethyl)-4-(2-methyloxazol-4-yl)benzenesulfonamide

• IUPAC Name: N-[2-(5-acetylthiophen-2-yl)ethyl]-4-(2-methyl-1,3-oxazol-4-yl)benzenesulfonamide
• InChI: InChI=1S/C18H18N2O4S2/c1-12(21)18-8-5-15(25-18)9-10-19-26(22,23)16-6-3-14(4-7-16)17-11-24-13(2)20-17/h3-8,11,19H,9-10H2,1-2H3
• InChI Key: KDNZXWBQRJRBOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CO1)C2=CC=C(C=C2)S(=O)(=O)NCCC3=CC=C(S3)C(=O)C
• Molecular Formula: C18H18N2O4S2
• Molecular Weight: 390.5 g/mol
• CAS No.: 2034493-81-5

Description

N-(2-(5-acetylthiophen-2-yl)ethyl)-4-(2-methyloxazol-4-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H18N2O4S2 and its molecular weight is 390.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Applications

• Anti-Inflammatory and Anticancer Properties : The synthesis of novel derivatives related to celecoxib, including sulfonamide compounds, has shown potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. Notably, certain derivatives demonstrated significant inhibition of HCV NS5B RdRp activity and anticancer activity against human tumor cell lines without causing tissue damage in liver, kidney, colon, and brain compared to untreated controls or celecoxib itself (Ş. Küçükgüzel et al., 2013).

• UV Protection and Antimicrobial Properties : Thiazole azodyes containing sulfonamide moiety have been synthesized for the dyeing of cotton fabrics, imparting UV protection and antibacterial properties. These modifications enhance the functional benefits of fabrics, indicating the compound's versatility in materials science (H. Mohamed et al., 2020).

• Carbonic Anhydrase Inhibition : Sulfonamide derivatives have been evaluated for their inhibition of carbonic anhydrase, a therapeutic target for conditions like glaucoma and cancer. Novel compounds have shown potent inhibitory activity against human carbonic anhydrase isoforms, highlighting their potential in therapeutic applications (C. Altug et al., 2017).

• Anticonvulsant Action : Investigations into benzenesulfonamide derivatives have identified compounds with significant anticonvulsant activity, effective against seizures in animal models. These findings support the potential of sulfonamide compounds in developing new treatments for epilepsy and related neurological disorders (C. B. Mishra et al., 2017).